Cas no 1804753-84-1 (5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1804753-84-1
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4842181
• Update Time: 2025-05-20

5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H5F6NO3/c1-18-5-2-16-7(19-9(13,14)15)4(3-17)6(5)8(10,11)12/h2-3H,1H3
• InChI Key： GUWJQRXAIZKSOK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C=O)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

Introduction to 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804753-84-1)

5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde, with the CAS number 1804753-84-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its unique structural and electronic properties. The presence of multiple fluorine substituents and functional groups makes it a particularly intriguing molecule for further exploration in drug discovery and development.

The molecular structure of 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde consists of a pyridine ring substituted with a formyl group at the 3-position, a methoxy group at the 5-position, a trifluoromethoxy group at the 2-position, and a trifluoromethyl group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity compared to their non-fluorinated counterparts. These properties are particularly advantageous in the development of small-molecule drugs, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. The compound 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde exemplifies this trend, as its structural features are likely to contribute to its potential as a pharmacophore in various drug candidates.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The formyl group at the 3-position allows for further derivatization through condensation reactions, enabling the synthesis of Schiff bases, heterocycles, and other complex molecules. Additionally, the methoxy and trifluoromethoxy groups provide opportunities for selective modifications, allowing chemists to fine-tune the properties of the final product. This flexibility makes 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde an attractive candidate for exploring new chemical space in drug discovery.

The incorporation of multiple fluorine atoms into the pyridine ring is another key feature that enhances the compound's potential utility. Fluorine atoms are known to influence molecular interactions with biological targets by affecting electronic distribution, lipophilicity, and metabolic stability. For instance, trifluoromethyl groups can increase binding affinity by introducing hydrophobic interactions and electronic effects that stabilize protein-ligand complexes. Similarly, trifluoromethoxy groups can modulate reactivity and solubility properties. These characteristics make 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde a promising candidate for developing drugs with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For example, researchers have demonstrated that certain fluorinated pyridines exhibit potent activity against various biological targets, including enzymes and receptors involved in cancer and inflammation. The structural motifs present in 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde align well with these findings, suggesting that it may also possess bioactivity relevant to these diseases.

In addition to its potential as an active pharmaceutical ingredient (API), 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde may serve as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable tool for exploring new chemical reactions and synthetic pathways. By leveraging this compound as a starting point, chemists can develop innovative strategies for constructing novel drug candidates with tailored properties.

The synthesis of 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde is another area of interest within the chemical community. Given its complex structure, optimizing synthetic routes to achieve high yields and purity is essential for practical applications in drug discovery. Researchers have explored various methodologies for constructing this molecule, including multi-step organic synthesis and catalytic transformations. Advances in synthetic chemistry continue to improve access to such complex molecules, making them more readily available for further exploration.

The potential applications of 5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Fluorochemicals are widely used in these industries due to their unique properties that enhance performance and stability. By investigating this compound's reactivity and functionalization possibilities, scientists may uncover new applications that contribute to technological advancements.

In conclusion,5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804753-84-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features make it an attractive scaffold for designing novel bioactive molecules, while its fluorinated moieties enhance its pharmacokinetic properties. As interest in fluorinated compounds continues to grow,5-Methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde is poised to play an important role in future drug discovery efforts.